Cas no 89284-23-1 (5-Isothiazolecarboxylic acid, 4-chloro-3-methyl-)

• Product Name: 5-Isothiazolecarboxylic acid, 4-chloro-3-methyl-
• CAS No: 89284-23-1
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• CID: 1940297
• PubChem ID: 23361796
• Update Time: 2025-04-21

5-Isothiazolecarboxylic acid, 4-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-chloro-3-methyl-
• 89284-23-1
• DB-153834
• 4-Chloro-3-methyl-5-isothiazolecarboxylic acid
• SCHEMBL8305360

• Inchi： 1S/C5H4ClNO2S/c1-2-3(6)4(5(8)9)10-7-2/h1H3,(H,8,9)
• InChI Key： DQEBNJNKDSIYNS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SN=C1C

Computed Properties

• Exact Mass: 176.965
• Monoisotopic Mass: 176.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.9